Strontium nitrate Strontium nitrate Strontium nitrate appears as a white crystalline solid. Noncombustible but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in pyrotechnics, in medicine, and to make other chemicals.
Strontium nitrate is a nitrate of strontium. It is used as an oxidizer and colorant in fireworks. Nitrite is a toxic compound known to cause methemoglobinemia. (L1137, L1637)
Brand Name: Vulcanchem
CAS No.: 10042-76-9
VCID: VC21190421
InChI: InChI=1S/2NO3.Sr/c2*2-1(3)4;/q2*-1;+2
SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2]
Molecular Formula: N2O6Sr
Molecular Weight: 211.63 g/mol

Strontium nitrate

CAS No.: 10042-76-9

Cat. No.: VC21190421

Molecular Formula: N2O6Sr

Molecular Weight: 211.63 g/mol

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Strontium nitrate - 10042-76-9

Specification

Description Strontium nitrate appears as a white crystalline solid. Noncombustible but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in pyrotechnics, in medicine, and to make other chemicals.
Strontium nitrate is a nitrate of strontium. It is used as an oxidizer and colorant in fireworks. Nitrite is a toxic compound known to cause methemoglobinemia. (L1137, L1637)
CAS No. 10042-76-9
Molecular Formula N2O6Sr
Molecular Weight 211.63 g/mol
IUPAC Name strontium;dinitrate
Standard InChI InChI=1S/2NO3.Sr/c2*2-1(3)4;/q2*-1;+2
Standard InChI Key DHEQXMRUPNDRPG-UHFFFAOYSA-N
SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2]
Canonical SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2]
Boiling Point 1193 °F at 760 mmHg (USCG, 1999)
645 °C
Colorform WHITE GRANULES OR POWDER
Colorless cubic crystals
Melting Point 1058 °F (USCG, 1999)
570 °C

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